Cas no 202590-09-8 (5-Benzoxazolecarboxamide, 2-phenyl-)
202590-09-8 structure
Product Name:5-Benzoxazolecarboxamide, 2-phenyl-
CAS No:202590-09-8
MF:C14H10N2O2
MW:238.241403102875
CID:3888816
PubChem ID:22009589
Update Time:2025-04-22
5-Benzoxazolecarboxamide, 2-phenyl- Chemical and Physical Properties
Names and Identifiers
-
- 5-Benzoxazolecarboxamide, 2-phenyl-
- YVGVCSOTPIRIFW-UHFFFAOYSA-N
- AKOS005061675
- 2-Phenylbenzo[d]oxazole-5-carboxamide
- 2-phenyl-5-benzoxazolecarboxamide
- 2-PHENYL-1,3-BENZOXAZOLE-5-CARBOXAMIDE
- 202590-09-8
-
- Inchi: 1S/C14H10N2O2/c15-13(17)10-6-7-12-11(8-10)16-14(18-12)9-4-2-1-3-5-9/h1-8H,(H2,15,17)
- InChI Key: YVGVCSOTPIRIFW-UHFFFAOYSA-N
- SMILES: O1C(C2C=CC=CC=2)=NC2C=C(C(N)=O)C=CC1=2
Computed Properties
- Exact Mass: 238.074227566Da
- Monoisotopic Mass: 238.074227566Da
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 18
- Rotatable Bond Count: 2
- Complexity: 315
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.3
- Topological Polar Surface Area: 69.1Ų
5-Benzoxazolecarboxamide, 2-phenyl- Related Literature
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1. Fatty acid eutectic mixtures and derivatives from non-edible animal fat as phase change materials†Pau Gallart-Sirvent,Marc Martín,Gemma Villorbina,Mercè Balcells,Aran Solé,Luisa F. Cabeza,Ramon Canela-Garayoa RSC Adv., 2017,7, 24133-24139
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Joseph H. Bisesi,Tara Sabo-Attwood Environ. Sci.: Nano, 2014,1, 574-583
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Partha Laskar,Christine Dufès Nanoscale Adv., 2021,3, 6007-6026
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Guiying Zhang,Maosheng Cheng,Yanni Li,Keliang Liu,Lifeng Cai Chem. Commun., 2013,49, 11086-11088
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Gaurav J. Shah,Eric P.-Y. Chiou,Ming C. Wu,Chang-Jin “CJ” Kim Lab Chip, 2009,9, 1732-1739
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